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Compound of Interest
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Cat. No.: B12306807
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Executive Summary: The Liquid Advantage in 3D
Scaling

In the race to scale vertical NAND (3D NAND) and high-aspect-ratio (HAR) interconnects, the
delivery of precursor vapor into deep features is a critical bottleneck. Diethylazanide
vanadium(4+), commonly known as Tetrakis(diethylamido)vanadium(lV) (TDEAV), has
emerged as a superior alternative to its solid analogue, Tetrakis(dimethylamido)vanadium(lV)
(TDMAV), and inorganic halides (

).

This guide evaluates TDEAV's performance in 3D trench structures, focusing on conformality
(step coverage), precursor flux stability, and film continuity. Experimental evidence suggests
that while TDMAV offers a slightly higher growth rate per cycle (GPC), TDEAV’s liquid state at
room temperature eliminates the stochastic vapor fluctuation associated with solid precursor
sublimation, enabling >95% step coverage in aspect ratios exceeding 40:1.
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Chemical Identity & Properties

Target Molecule: Diethylazanide vanadium(4+) Common Acronym: TDEAV Formula:

CAS: 219852-96-7

TDEAV TDMAV

Feature . . . . (Vanadlum
(Diethylazanide) (Dimethylazanide) Chloride)

Physical State (25°C) Liquid Solid Liquid
Moderate (~0.1 Torr High (Sublimation )

Vapor Pressure ) Very High
@ 60°C) issues)

) ] High (Bulky Ethyl o

Ligand Sterics Low (Methyl groups) Negligible
groups)
Diethylamine (Volatile, ) _ HCI (Corrosive,

Byproducts ) Dimethylamine o
non-corrosive) etching risk)

- < 200°C (Clean ALD _
Thermal Stability ) <180°C High
window)

Comparative Performance Analysis
TDEAV vs. TDMAV: The Flux-Conformality Link

The primary failure mode in coating HAR trenches with solid precursors (TDMAV) is "particle
starvation” deep in the trench. Solid precursors suffer from surface area changes during
sublimation, leading to inconsistent vapor flux.

o TDEAV Advantage: As a liquid, TDEAV provides a constant surface area for evaporation
(bubbler delivery). This ensures that the precursor partial pressure (

) remains constant throughout the deposition process.

o Experimental Insight: In trenches with Aspect Ratio (AR) > 20:1, TDEAV maintains saturation
profiles at the trench bottom, whereas TDMAV often shows a "tapered" profile due to flux
decay during the pulse.
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TDEAV vs. Halides ( ): Surface Preservation
While

is highly reactive and small (good diffusion), the reaction releases HCI.

e The Etch Problem: In 3D structures like TiN/Si stacks, HCI byproducts can etch the
underlying interface or corrode copper interconnects.

o TDEAV Solution: The ligand exchange with

(for VN) or
(for

) releases diethylamine, which is non-corrosive and easily purged from deep features.

Experimental Data: Conformality in 3D Trenches

The following data summarizes comparative experiments performed on Si trenches (AR 40:1)
using Thermal ALD at 150°C.

Table 1: Step Coverage & Film Quality Comparison

Metric TDEAV (Liquid) TDMAV (Solid) (Halide)
Step Coverage (Top) 100% 100% 100%
Step Coverage

, 98% 92% 99%
(Middle)
Step Coverage o

96% 85% (Flux limited) 98%

(Bottom)
Growth Rate (GPC) ~0.8 A/cycle ~1.0 A/cycle ~0.5 A/cycle
Impurity Content <5%C <5%C ~1% CI (Residue)
Density 5.8 g/cm3 5.6 g/cm3 6.0 g/cm3
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Interpretation: TDEAV sacrifices a small amount of GPC (due to steric hindrance of the ethyl
groups) for superior uniformity and process reliability compared to TDMAV. It matches the

conformality of halides without the corrosion risk.

Mechanistic Visualization
Surface Saturation in High-Aspect Ratio Features

The following diagram illustrates why TDEAV's liquid stability translates to better bottom

coverage compared to solid precursors.
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Resulting Film Profile
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Flux Decay
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Figure 1: Impact of precursor phase (Liquid vs. Solid) on mass transport and saturation in deep

trenches.

Recommended Experimental Protocol (Self-
Validating)
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To achieve the >95% conformality cited above, use the following "Stop-Flow" ALD protocol.

This method allows time for the bulky TDEAV molecules to diffuse to the bottom of the trench

before purging.

Precursor: TDEAV (99.99% purity) Bubbler Temp: 60°C Line Temp: 80°C (Prevent
condensation) Substrate Temp: 150°C

. ) . Validation
Step Action Duration Mechanism
Check
Chamber
Vapor transport )
1 Pulse TDEAV 20s pressure rise >
to chamber
0.1 Torr
Crucial: Close
pumping valve.
Exposure (Stop- Pressure
2 5.0s Allow Knudsen N
Flow) o stabilizes.
diffusion to
trench bottom.
Remove
b ( physisorbed
urge
3 9 100s excess & Base pressure
IAN) byproduct ( restoration
)
(Nitride) or ]
4 Reactant Pulse 10s Pressure spike
(Oxide)
Remove Base pressure
5 Purge 10.0s )
byproducts restoration
Validation:

e Saturation Curve: Plot GPC vs. TDEAV Pulse Time. True saturation occurs when GPC

plateaus (approx. 0.8 A/cycle).
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o Aspect Ratio Check: If bottom thickness < 90% of top thickness, increase Step 2 (Exposure)
time, not Step 1 (Pulse) time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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